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For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the preparation of a stock solution of EHT 1610
in dimethyl sulfoxide (DMSO). EHT 1610 is a potent inhibitor of dual-specificity tyrosine-

regulated kinases (DYRK), with IC50 values of 0.36 nM for DYRK1A and 0.59 nM for DYRK1B.

[1][2] Accurate preparation of stock solutions is critical for ensuring reproducibility and reliability

in downstream experiments. This protocol outlines the necessary materials, step-by-step

procedures, and important considerations for solubilizing EHT 1610 in DMSO.

Introduction
EHT 1610 is a small molecule inhibitor targeting the DYRK family of protein kinases. Its high

potency and selectivity make it a valuable tool for studying the cellular functions of DYRK1A

and DYRK1B and for potential therapeutic development. To ensure the integrity of experimental

results, it is imperative that EHT 1610 is accurately weighed and fully dissolved to the desired

concentration. This protocol provides a standardized method for preparing a 10 mM stock

solution of EHT 1610 in DMSO.

Materials and Equipment
EHT 1610 (solid powder)
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Dimethyl sulfoxide (DMSO), anhydrous/molecular biology grade (use a freshly opened

bottle)

Analytical balance

Microcentrifuge tubes (e.g., 1.5 mL or 2 mL)

Pipettes and sterile pipette tips

Vortex mixer

Ultrasonic bath (optional, but recommended)

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Quantitative Data Summary
The following table summarizes the key quantitative information for EHT 1610.

Parameter Value Reference

Molecular Weight 383.40 g/mol [1][2][3]

Solubility in DMSO 10 mM or 5 mg/mL (13.04 mM)

Appearance Solid

Storage (Solid)
-20°C for 12 months; 4°C for 6

months

Storage (in Solvent)
-80°C for 6 months; -20°C for 6

months

Note: It is recommended to prepare fresh solutions as the compound may be unstable in

solution.
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Experimental Protocol: Preparation of a 10 mM EHT
1610 Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM EHT 1610 stock solution in DMSO.

4.1. Calculation of Mass

To prepare a 10 mM stock solution, the required mass of EHT 1610 can be calculated using the

following formula:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For 1 mL (0.001 L) of a 10 mM (0.01 mol/L) solution:

Mass (mg) = 0.01 mol/L x 0.001 L x 383.40 g/mol x 1000 mg/g = 3.834 mg

4.2. Step-by-Step Procedure

Preparation: Don appropriate PPE. Ensure the analytical balance is calibrated and level.

Weighing EHT 1610: Carefully weigh out 3.834 mg of EHT 1610 powder and transfer it to a

sterile microcentrifuge tube.

Adding DMSO: Using a calibrated pipette, add 1 mL of anhydrous DMSO to the

microcentrifuge tube containing the EHT 1610 powder.

Dissolution:

Close the tube tightly and vortex the solution for 1-2 minutes to facilitate dissolution.

Visually inspect the solution for any undissolved particles.

If particles remain, sonicate the tube in an ultrasonic bath for 5-10 minutes. The use of

newly opened DMSO is recommended as its hygroscopic nature can impact solubility.

Final Check: Once the solid is completely dissolved, the solution should be clear.

Aliquoting and Storage:
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To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.

Store the aliquots at -80°C or -20°C. As the compound is noted to be unstable in solution,

freshly prepared solutions are recommended.

Diagrams
Experimental Workflow for EHT 1610 Stock Solution Preparation
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Preparation

Dissolution

Storage

Weigh 3.834 mg of EHT 1610

Add 1 mL of anhydrous DMSO

Transfer to tube

Vortex for 1-2 minutes

Visually inspect for particles

Sonicate for 5-10 minutes (if needed)

Particles present

Aliquot into single-use volumes

No particles

Store at -80°C or -20°C

Click to download full resolution via product page

Caption: Workflow for preparing EHT 1610 stock solution.
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Conclusion
This protocol provides a reliable method for the preparation of EHT 1610 stock solutions in

DMSO. Adherence to these guidelines, including the use of high-quality reagents and proper

storage techniques, will help ensure the accuracy and reproducibility of experimental results.

Given the potential instability of EHT 1610 in solution, it is highly recommended to use freshly

prepared stock solutions for all experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. EHT 1610 - MedChem Express [bioscience.co.uk]

2. EHT 1610 | DYRK1A inhibitor | Probechem Biochemicals [probechem.com]

3. Methyl 9-((2-fluoro-4-methoxyphenyl)amino)thiazolo[5,4-f]quinazoline-2-carbimidate |
C18H14FN5O2S | CID 71529602 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Preparation of EHT 1610 Stock Solution in DMSO: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15544612#how-to-prepare-eht-1610-stock-solution-
in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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